Cas no 213598-12-0 (4-ethyl-3-methanesulfonylbenzoic acid)

• Product Name: 4-ethyl-3-methanesulfonylbenzoic acid
• CAS No: 213598-12-0
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 4639606
• PubChem ID: 22597779
• Update Time: 2025-05-26

4-ethyl-3-methanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-methanesulfonylbenzoic acid
• Benzoic acid, 4-ethyl-3-(methylsulfonyl)-

• Inchi： 1S/C10H12O4S/c1-3-7-4-5-8(10(11)12)6-9(7)15(2,13)14/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： UZXZPWZXZMHXNQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CC)C(S(C)(=O)=O)=C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 460.4±45.0 °C at 760 mmHg
• Flash Point: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-ethyl-3-methanesulfonylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-ethyl-3-methanesulfonylbenzoic acid

Comprehensive Overview of 4-Ethyl-3-methanesulfonylbenzoic Acid (CAS No. 213598-12-0): Properties, Applications, and Industry Insights

4-Ethyl-3-methanesulfonylbenzoic acid (CAS No. 213598-12-0) is a specialized organic compound with a molecular formula of C₁₀H₁₂O₄S. This sulfonyl-containing benzoic acid derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's ethyl and methanesulfonyl substituents contribute to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity sulfonyl compounds like 4-ethyl-3-methanesulfonylbenzoic acid has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 213598-12-0 solubility," "synthesis route for 4-ethyl-3-methanesulfonylbenzoic acid," and "benzoic acid derivatives applications," reflecting the compound's growing importance. Its moderate lipophilicity (LogP ~2.1) and carboxylic acid functionality make it particularly useful in designing bioactive molecules with improved pharmacokinetic properties.

The compound's thermal stability (decomposition temperature >200°C) and crystalline nature have made it a subject of interest in crystallography studies. Analytical techniques such as HPLC (typically showing >98% purity) and NMR spectroscopy (characteristic peaks at δ 1.2 ppm for ethyl, δ 3.2 ppm for sulfonyl methyl) are commonly employed for quality control. Current research trends explore its potential as a building block for small molecule inhibitors, particularly in enzyme-targeted therapies.

From an industrial perspective, 213598-12-0 is manufactured under GMP conditions to meet the stringent requirements of pharmaceutical intermediates. Suppliers often highlight its low heavy metal content (<0.001%) and residual solvent compliance with ICH guidelines. The global market for such fine chemicals is projected to grow at 6.8% CAGR (2023-2030), with particular demand from contract research organizations and generic drug manufacturers.

Environmental considerations regarding sulfonated compounds have led to innovations in green chemistry approaches for producing 4-ethyl-3-methanesulfonylbenzoic acid. Recent patents disclose catalytic methods that reduce byproduct formation and improve atom economy. These developments address growing concerns about sustainable chemical synthesis, a topic frequently searched alongside "eco-friendly benzoic acid derivatives."

In analytical applications, this compound serves as a HPLC reference standard due to its UV absorbance at 254 nm (ε ≈ 4500 M^-1cm^-1). Laboratories value its chromatographic purity for method development and system suitability testing. The methanesulfonyl group enhances its detection sensitivity in mass spectrometry (characteristic fragment at m/z 95), making it useful in LC-MS method validation.

Emerging studies investigate the compound's potential in material science applications, particularly as a monomer precursor for specialty polymers. Its dual functional groups enable participation in both polycondensation and crosslinking reactions. This versatility aligns with industry searches for "multifunctional aromatic building blocks" and "high-performance polymer additives."

Quality specifications for CAS 213598-12-0 typically include assay ≥98.5%, water content <0.5% (Karl Fischer), and melting point range of 148-152°C. Storage recommendations emphasize protection from moisture at 2-8°C in amber glass containers to maintain stability. These parameters are critical for researchers comparing "technical grade vs. analytical grade benzoic acid derivatives."

The compound's regulatory status varies by region, with most jurisdictions classifying it as a non-hazardous chemical under normal handling conditions. Safety data sheets recommend standard laboratory precautions (gloves, goggles) and adequate ventilation during use. This safety profile contributes to its preference over more reactive sulfonyl chlorides in many applications.

Future research directions may explore 4-ethyl-3-methanesulfonylbenzoic acid's potential in bioconjugation chemistry and prodrug design. Its carboxyl group allows esterification or amide formation, while the sulfonyl moiety offers opportunities for nucleophilic substitution. Such versatility explains the compound's inclusion in many commercial screening libraries for drug discovery.